3-(4-Bromophenyl)-2-fluoropropan-1-amine hydrochloride
Overview
Description
3-(4-Bromophenyl)-2-fluoropropan-1-amine hydrochloride, also known as 4-Bromo-2-fluoropropan-1-amine hydrochloride, is a synthetic compound that has been used in scientific research laboratories for a variety of purposes. It is a brominated fluorinated amine that has a molecular weight of 362.54 g/mol, and is soluble in both water and organic solvents. This compound has been used in a number of scientific applications, including drug design and studies of the structure-activity relationship (SAR) of various compounds.
Scientific Research Applications
Synthesis of Acylsulfonamides
This compound serves as a crucial reagent in the synthesis of acylsulfonamides . Acylsulfonamides are valuable in medicinal chemistry due to their role as intermediates in the development of various therapeutic agents. They exhibit a range of biological activities and are part of the synthesis pathway for many drugs .
Preparation of Acylsulfamides
Similarly, 3-(4-Bromophenyl)-2-fluoropropan-1-amine hydrochloride is used to prepare acylsulfamides . These compounds are studied for their potential pharmacological properties, including their use as anticonvulsants, antibiotics, and anti-inflammatory agents .
Development of Benzazepinones
Researchers utilize this chemical in the preparation of 9-bromo-2-ethenyl-7,12-dihydroindolo3,2-dbenzazepin-6(5H)-one . This compound is of interest in the field of organic electronics and photonics due to its structural and electronic properties .
Liquid Crystal Research
The structural analogs of 3-(4-Bromophenyl)-2-fluoropropan-1-amine hydrochloride have been explored for their applications in liquid crystal technology. These materials are crucial for the development of liquid crystal displays (LCDs), which are ubiquitous in modern electronic devices .
properties
IUPAC Name |
3-(4-bromophenyl)-2-fluoropropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrFN.ClH/c10-8-3-1-7(2-4-8)5-9(11)6-12;/h1-4,9H,5-6,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZKVRHAQFORDFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(CN)F)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromophenyl)-2-fluoropropan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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